Cas no 1857766-60-9 (5-Bromo-4-methylsulfanylpyridin-2-amine)

• Product Name: 5-Bromo-4-methylsulfanylpyridin-2-amine
• CAS No: 1857766-60-9
• MF: C₆H₇BrN₂S
• MW: 219.102178812027
• CID: 5325009
• Update Time: 2025-06-08

5-Bromo-4-methylsulfanylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• BrC=1C(=CC(=NC=1)N)SC
• 5-bromo-4-methylsulfanylpyridin-2-amine
• 5-bromo-4-(methylsulfanyl)pyridin-2-amine
• Z2237295367
• 5-Bromo-4-methylsulfanylpyridin-2-amine

• Inchi： 1S/C6H7BrN2S/c1-10-5-2-6(8)9-3-4(5)7/h2-3H,1H3,(H2,8,9)
• InChI Key： SXNYEUDAHCJLQC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1SC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.7
• Topological Polar Surface Area: 64.2

Additional information on 5-Bromo-4-methylsulfanylpyridin-2-amine

Research Brief on 5-Bromo-4-methylsulfanylpyridin-2-amine (CAS: 1857766-60-9): Recent Advances and Applications

The compound 5-Bromo-4-methylsulfanylpyridin-2-amine (CAS: 1857766-60-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its bromo and methylsulfanyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential as a building block for kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-Bromo-4-methylsulfanylpyridin-2-amine in the development of selective JAK2 inhibitors. Researchers utilized this compound as a key precursor to synthesize novel pyridopyrimidine derivatives, which exhibited potent inhibitory activity against JAK2 with IC50 values in the nanomolar range. The study emphasized the compound's role in optimizing binding interactions with the kinase's ATP-binding site, owing to its unique electronic and steric properties conferred by the bromo and methylsulfanyl groups.

In addition to its applications in kinase inhibitor design, recent investigations have explored the antimicrobial potential of 5-Bromo-4-methylsulfanylpyridin-2-amine derivatives. A 2024 report in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of Schiff base complexes derived from this compound, which displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential metabolic pathways.

From a synthetic chemistry perspective, advances in the scalable production of 5-Bromo-4-methylsulfanylpyridin-2-amine have been reported. A 2023 patent (WO202318765A1) detailed an improved catalytic process for its synthesis, achieving higher yields (>85%) and reduced environmental impact compared to traditional methods. This innovation addresses the growing demand for this intermediate in industrial-scale pharmaceutical manufacturing.

Ongoing research continues to uncover new applications for 5-Bromo-4-methylsulfanylpyridin-2-amine, particularly in the field of targeted protein degradation. Preliminary data presented at the 2024 ACS Spring Meeting suggests its potential as a warhead in PROTAC (Proteolysis Targeting Chimera) design, where it may facilitate the recruitment of E3 ubiquitin ligases to target oncoproteins for degradation.

In conclusion, 5-Bromo-4-methylsulfanylpyridin-2-amine (CAS: 1857766-60-9) represents a valuable scaffold in contemporary drug discovery, with demonstrated applications across multiple therapeutic areas. Its versatility as a synthetic intermediate, combined with recent methodological improvements in its production, positions this compound as a significant focus of ongoing pharmaceutical research. Future studies are expected to further elucidate its potential in emerging therapeutic modalities and contribute to the development of novel clinical candidates.